(3,4-dimethoxyphenyl)(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C17H22N4O3.ClH/c1-19-7-6-18-17(19)21-10-8-20(9-11-21)16(22)13-4-5-14(23-2)15(12-13)24-3;/h4-7,12H,8-11H2,1-3H3;1H
• InChI Key: UIDMKVHHFLBGKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C17H23ClN4O3
• Molecular Weight: 366.8 g/mol

Description

(3,4-dimethoxyphenyl)(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C17H23ClN4O3 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Studies have demonstrated methods for synthesizing related compounds. For instance, Abdelaal, Kong, and Bauer (1992) described the synthesis of related benzazolon-5- or 6-yl piperazine derivatives, showcasing the chemical reactions and processes involved in creating similar complex molecules (Abdelaal, S. M., Kong, S., & Bauer, L., 1992).

• Structural Analysis : The structural characteristics and synthesis of related compounds have been explored, as in the case of the work by Egorov et al. (2019), where they examined the reaction of cyclopentenediones with different amines, providing insights into the structural aspects of similar compounds (Egorov, V., Khasanova, L., Gimalova, F. A., & Miftakhov, M. S., 2019).

Biological and Medicinal Research

• Antimicrobial Activity : A number of studies have explored the antimicrobial properties of compounds structurally similar to "(3,4-dimethoxyphenyl)(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride". For example, Mhaske et al. (2014) synthesized and tested similar compounds for antibacterial activity, indicating potential applications in combating microbial infections (Mhaske, P., Shelke, S. H., Raundal, H., & Jadhav, R. P., 2014).

• Antifungal and Anticancer Activities : Research by Gan, Fang, and Zhou (2010) focused on synthesizing azole-containing piperazine derivatives and evaluating their antifungal and cytotoxic activities. This research highlights the potential use of similar compounds in developing treatments for fungal infections and cancer (Gan, L., Fang, B., & Zhou, C., 2010).

• Anti-proliferative Activities : Al-Wahaibi et al. (2021) conducted a study on oxadiazole N-Mannich bases, including compounds with a similar structure, assessing their antimicrobial and anti-proliferative activities against various cancer cell lines. This study contributes to understanding the potential applications of these compounds in cancer treatment (Al-Wahaibi, L. H., Mohamed, A. A., Tawfik, S. S., Hassan, H. M., & El-Emam, A., 2021).